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Get Quote

Executive Summary
(R)-(-)-BMS 204352 is the levorotatory enantiomer of the potent large-conductance calcium-

activated potassium (BKCa or KCa1.1) channel opener, BMS-204352 (MaxiPost).[1][2][3][4][5]

[6] While the (S)-(+)-enantiomer is the biologically active eutomer investigated for

neuroprotection in ischemic stroke, the (R)-(-)-enantiomer serves a critical role in

pharmacological research as a distomer (less active stereoisomer).

This technical guide provides a definitive structural analysis of (R)-(-)-BMS 204352, detailing its

molecular weight, physicochemical properties, and synthesis pathways. It is designed to assist

researchers in utilizing this compound effectively as a negative control or stereochemical

comparator in ion channel assays.
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Parameter Specification

Common Name (R)-(-)-BMS 204352

Synonyms (R)-Flindokalner; (R)-MaxiPost; BMS-204353

IUPAC Name
(3R)-3-(5-chloro-2-methoxyphenyl)-3-fluoro-6-

(trifluoromethyl)-1,3-dihydro-2H-indol-2-one

CAS Number 187523-36-0 (Specific to R-enantiomer)

Molecular Formula C₁₆H₁₀ClF₄NO₂

Molecular Weight 359.70 g/mol

Chirality R-configuration (Levorotatory [-])

Structural Analysis
The molecule is built upon an oxindole (indolin-2-one) core, which serves as the scaffold for

channel modulation. The critical stereocenter is located at the C3 position of the oxindole ring.

C3-Fluoro Substituent: The presence of a fluorine atom at the chiral center is a defining

feature. In the (R)-enantiomer, the spatial arrangement of this fluorine relative to the pendant

phenyl ring significantly reduces its binding affinity to the BK channel pore-forming unit

compared to the (S)-enantiomer.

Trifluoromethyl Group (C6): A -CF₃ group at position 6 enhances lipophilicity, facilitating

membrane penetration, though this property is shared by both enantiomers.

Pendant Phenyl Ring: The 3-(5-chloro-2-methoxyphenyl) moiety is essential for the "lock-

and-key" fit within the channel's gating ring, a fit that is sterically hindered in the (R)-

configuration.

Visualization: Chemical Architecture
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Figure 1: Structural decomposition of (R)-(-)-BMS 204352 highlighting the C3 chiral center

responsible for its reduced pharmacological potency.

Part 2: Physicochemical Properties & Formulation
Key Physical Parameters[1][8]

Property Value Notes

Molecular Weight 359.70 g/mol
Monoisotopic mass: ~359.03

Da

Physical State White to off-white solid Crystalline powder

Solubility DMSO: ≥ 20 mg/mL
Insoluble in water; requires

organic co-solvent

LogP ~4.2
Highly lipophilic; crosses BBB

effectively

Optical Rotation [α]D < 0°
Levorotatory (in MeOH or

CHCl₃)

Stock Solution Preparation Protocol
Objective: Prepare a 10 mM stock solution for in vitro assays.

Calculation:

Target Concentration: 10 mM (10 mmol/L)
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Volume: 1 mL

Required Mass:

Solvent Choice: Use anhydrous DMSO (Dimethyl Sulfoxide). Avoid ethanol if possible, as

solubility is lower.

Procedure:

Weigh ~3.6 mg of (R)-(-)-BMS 204352 into a sterile amber glass vial (light sensitive).

Add 1.0 mL of anhydrous DMSO.

Vortex for 30–60 seconds until completely dissolved.

Aliquot: Split into 50 µL aliquots to avoid freeze-thaw cycles.

Storage: Store at -20°C (stable for 6 months) or -80°C (stable for >1 year).

Part 3: Mechanism of Action & Stereoselectivity
The Distomer Effect
(R)-(-)-BMS 204352 acts as a distomer, meaning it is the enantiomer with significantly lower

biological activity compared to the eutomer, (S)-(+)-BMS 204352 (MaxiPost).

Target: Large-conductance Ca²⁺-activated K⁺ channels (BKCa / KCa1.1).[7]

Mechanism: The (S)-enantiomer increases the open probability of the BK channel by shifting

its voltage dependence to more negative potentials.

(R)-Enantiomer Activity: The (R)-enantiomer exhibits a >10-fold reduction in potency. It is

often used in patch-clamp experiments to demonstrate that a current response is

stereoselective, thereby confirming that the observed effect is due to specific BK channel

modulation rather than non-specific membrane perturbation.

Synthesis and Separation
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The synthesis of the specific (R)-enantiomer is achieved via enantioselective fluorination using

chiral cinchona alkaloids.

Reagents: N-fluoroammonium salts of Quinidine.

Process: Reaction of the oxindole precursor with the Quinidine-derived fluorinating agent

yields the (R)-antipode preferentially.[4] (Note: Using Cinchonidine or Quinine derivatives

typically favors the S-enantiomer).

Visualization: Stereoselective Pharmacology
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Figure 2: Pharmacological divergence of BMS-204352 enantiomers. The (R)-enantiomer

serves as a critical control for validating specific channel activation.
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Part 4: Experimental Protocols (In Vitro Application)
Comparative Patch Clamp Protocol
Purpose: To validate BK channel specificity using the (R)-enantiomer as a negative control.

Cell Preparation: HEK293 cells stably expressing hSlo1 (KCa1.1 alpha subunit).

Solutions:

Bath Solution: 140 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, 10 mM HEPES (pH

7.4).

Pipette Solution: 140 mM KCl, 1 mM MgCl₂, 5 mM EGTA, 10 mM HEPES (pH 7.2).

Application:

Step 1 (Baseline): Record currents in whole-cell configuration at +40 mV.

Step 2 (Eutomer): Perfuse (S)-BMS 204352 (1 µM). Observe significant increase in K⁺

current.

Step 3 (Washout): Wash until current returns to baseline.

Step 4 (Distomer/Control): Perfuse (R)-(-)-BMS 204352 (1 µM).

Expected Result: The (R)-enantiomer should elicit minimal to no increase in current

compared to the (S)-enantiomer. If significant current is observed with the (R)-form, check for

non-specific effects or contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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